Cas no 2300103-54-0 (5-chloro-1-benzofuran-2-sulfonyl fluoride)

• Product Name: 5-chloro-1-benzofuran-2-sulfonyl fluoride
• CAS No: 2300103-54-0
• MF: C₈H₄ClFO₃S
• MW: 234.631963729858
• CID: 5994681
• PubChem ID: 165691441
• Update Time: 2025-06-29

5-chloro-1-benzofuran-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-benzofuran-2-sulfonyl fluoride
• EN300-1584201
• 2300103-54-0

• Inchi： 1S/C8H4ClFO3S/c9-6-1-2-7-5(3-6)4-8(13-7)14(10,11)12/h1-4H
• InChI Key： AJBVRSQJFOENCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(O2)S(=O)(=O)F

Computed Properties

• Exact Mass: 233.9553710g/mol
• Monoisotopic Mass: 233.9553710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.7Ų

Additional information on 5-chloro-1-benzofuran-2-sulfonyl fluoride

Recent Advances in the Application of 5-Chloro-1-benzofuran-2-sulfonyl Fluoride (CAS: 2300103-54-0) in Chemical Biology and Drug Discovery

The compound 5-chloro-1-benzofuran-2-sulfonyl fluoride (CAS: 2300103-54-0) has recently emerged as a promising chemical probe and building block in medicinal chemistry and chemical biology. This sulfonyl fluoride derivative belongs to a class of reactive warheads that exhibit selective covalent binding to nucleophilic amino acids, making it particularly valuable for target identification and drug discovery efforts. Recent studies have highlighted its utility in activity-based protein profiling (ABPP) and covalent inhibitor development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's exceptional reactivity with catalytic serine residues in hydrolase enzymes. The electron-withdrawing chlorine substituent at the 5-position was found to significantly enhance the electrophilicity of the sulfonyl fluoride group, while the benzofuran scaffold provided optimal steric properties for target engagement. This combination makes 2300103-54-0 particularly effective for labeling active sites in serine hydrolases, a protein family that includes many important drug targets.

Structural biology studies using X-ray crystallography have revealed that 5-chloro-1-benzofuran-2-sulfonyl fluoride forms stable covalent adducts with target proteins while maintaining favorable ligand efficiency metrics. The sulfonylated serine intermediate shows remarkable stability under physiological conditions, which is crucial for downstream analytical applications. These characteristics have led to its increasing adoption in chemoproteomic platforms for target deconvolution of phenotypic screening hits.

Recent synthetic methodology developments have enabled more efficient production of 2300103-54-0 derivatives with improved pharmacological properties. A 2024 Nature Communications paper described a novel continuous-flow synthesis approach that significantly enhances the safety profile and scalability of this compound class. The improved synthetic access has facilitated structure-activity relationship (SAR) studies, leading to derivatives with enhanced selectivity for specific enzyme subfamilies.

The application of 5-chloro-1-benzofuran-2-sulfonyl fluoride in drug discovery has yielded several promising candidates currently in preclinical development. Notably, its incorporation into covalent inhibitors of SARS-CoV-2 main protease has shown exceptional antiviral activity in cellular models. The compound's ability to serve as a versatile warhead that can be readily coupled with various recognition elements makes it particularly valuable for rapid inhibitor optimization against emerging targets.

Future research directions for this compound class include the development of more selective analogs through structure-guided design and the exploration of its potential in targeted protein degradation strategies. The unique reactivity profile of 2300103-54-0 continues to make it a valuable tool for chemical biology research and a promising starting point for covalent drug discovery programs across multiple therapeutic areas.